N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide

• IUPAC Name: N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C15H25NO2/c1-15(8-4-2-3-5-9-15)16-14(17)12-10-11-6-7-13(12)18-11/h11-13H,2-10H2,1H3,(H,16,17)
• InChI Key: MKFFVDKSVNTPCC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCCC1)NC(=O)C2CC3CCC2O3
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide, also known as LY278584, is a synthetic compound that belongs to the class of bicyclic amides. It has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, pain management, and addiction research.

Scientific Research Applications

N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, pain management, and addiction research. It has been shown to have analgesic effects in animal models of acute and chronic pain. It has also been studied as a potential treatment for opioid addiction and withdrawal symptoms. In addition, N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Mechanism of Action

N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide acts as a selective agonist of the delta opioid receptor, which is a G protein-coupled receptor that is primarily expressed in the peripheral and central nervous systems. Activation of the delta opioid receptor by N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide leads to the inhibition of neurotransmitter release and the modulation of neuronal excitability, resulting in the analgesic and anxiolytic effects observed in animal models.
Biochemical and Physiological Effects:
N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to decrease the release of excitatory neurotransmitters such as glutamate and substance P, while increasing the release of inhibitory neurotransmitters such as GABA. It has also been shown to decrease the activity of nociceptive neurons in the spinal cord and increase the activity of descending pain inhibitory pathways. In addition, N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide has been shown to decrease anxiety-like behavior in animal models through its effects on the delta opioid receptor.

Advantages and Limitations for Lab Experiments

N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide has several advantages for lab experiments. It is a highly selective agonist of the delta opioid receptor, which allows for specific targeting of this receptor in animal models. It has also been shown to have a favorable pharmacokinetic profile, with good bioavailability and a long half-life. However, there are some limitations to the use of N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide in lab experiments. It has been shown to have some off-target effects on other opioid receptors, which may complicate the interpretation of results. In addition, the high potency of N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide may make it difficult to titrate doses effectively in animal models.

Future Directions

There are several future directions for research on N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide. One area of interest is the potential use of N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide as a treatment for opioid addiction and withdrawal symptoms. Further studies are needed to determine the efficacy and safety of N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide in this context. Another area of interest is the potential use of N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide as a treatment for chronic pain. Further studies are needed to determine the optimal dosing and duration of treatment for this indication. Finally, there is interest in exploring the potential use of N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide as a treatment for anxiety and depression. Further studies are needed to determine the efficacy and safety of N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide in these indications.

Synthesis Methods

N-(1-methylcycloheptyl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide can be synthesized through a multistep process involving the reaction of 3-cyclohexene-1-carboxylic acid with N-methylcyclohexylamine, followed by cyclization with paraformaldehyde and reduction with sodium borohydride. The final product is purified through crystallization and recrystallization to obtain a white crystalline solid.